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A comprehensive review of placebo-controlled studies confirms that inhaled methoxyflurane
provides rapid and effective pain relief for acute trauma.

Researchers and drug development professionals will find compelling evidence in the robust

data from randomized controlled trials (RCTs) supporting the analgesic efficacy of

methoxyflurane when compared to a placebo. The primary body of evidence comes from the

large-scale, multicentre, double-blind, placebo-controlled "STOP!" trial, which has been pivotal

in demonstrating the clinical benefits of methoxyflurane in an emergency setting.

Quantitative Analysis of Efficacy
The analgesic efficacy of methoxyflurane has been quantified across several key parameters,

consistently showing a statistically significant improvement over placebo. The following tables

summarize the key findings from the pivotal STOP! clinical trial.

Table 1: Change in Pain Intensity (VAS Score) from Baseline[1][2][3][4]
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Timepoint

Methoxyfluran
e Group (Mean
Change in
mm)

Placebo Group
(Mean Change
in mm)

Estimated
Treatment
Effect (mm)

p-value

5 min -23.1 -11.3 -11.8 <0.0001

10 min -28.9 -14.8 -14.1 <0.0001

15 min -34.0 -15.5 -18.5 <0.0001

20 min -35.0 -19.0 -16.0 <0.0001

Visual Analogue Scale (VAS) scores range from 0 (no pain) to 100 (worst pain imaginable).

Table 2: Time to First Pain Relief and Use of Rescue Medication[1][4][5][6][7]

Parameter
Methoxyflurane
Group

Placebo Group p-value

Median Time to First

Pain Relief
4 minutes 20 minutes <0.0001

Patients Requesting

Rescue Medication
1.3% (2 patients) 16.8% (25 patients) 0.0002

Pain Relief within 1-10

Inhalations
84.6% of patients 51.0% of patients <0.0001

Experimental Protocol: The STOP! Trial
The "STOP!" study was a landmark randomized, double-blind, multicentre, placebo-controlled

trial designed to assess the efficacy and safety of methoxyflurane for acute pain in an

emergency department setting.[1][2][3]

Patient Population: The study enrolled 300 patients, including adolescents (12-17 years) and

adults, presenting with acute pain from minor trauma.[1][2][3]
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Randomization and Blinding: Patients were randomized in a 1:1 ratio to receive either

methoxyflurane or a placebo.[1][2] The study was double-blinded, meaning neither the

patients, the treating clinicians, nor the research nurses knew which treatment was being

administered.[1] To maintain blinding, the placebo consisted of normal saline with a drop of

methoxyflurane to mimic its characteristic odor.[8]

Intervention: The investigational group self-administered methoxyflurane via a Penthrox®

inhaler, a portable device containing a 3 mL dose of the drug.[1][2]

Control: The control group received a placebo (5 mL of normal saline) administered via an

identical Penthrox® inhaler.[1][2]

Outcome Measures: The primary endpoint was the change in pain intensity from baseline,

measured using the Visual Analogue Scale (VAS) at 5, 10, 15, and 20 minutes after the start

of inhalation.[1][2] Secondary outcome measures included the time to first pain relief and the

need for rescue medication.[4][6]

Mechanism of Action
While the precise signaling pathway for the analgesic effects of methoxyflurane is not fully

elucidated, it is understood to be a volatile anesthetic that, at sub-anesthetic doses, provides

significant pain relief.[9] It is believed to induce muscle relaxation and reduce pain sensitivity by

altering tissue excitability. This is achieved by decreasing the extent of gap junction-mediated

cell-to-cell coupling and modifying the activity of ion channels that are fundamental to the

generation of action potentials.[10]
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Experimental Workflow of the STOP! Trial

Patients with Acute Trauma Pain
(n=300)

Randomization (1:1)

Methoxyflurane Group
(n=150)

Placebo Group
(n=150)

Self-administration of Methoxyflurane
(3 mL via Penthrox® Inhaler)

Self-administration of Placebo
(5 mL Normal Saline via Penthrox® Inhaler)

Pain Assessment (VAS)
at 0, 5, 10, 15, 20 min

Primary & Secondary Outcomes Analysis

Click to download full resolution via product page

Caption: Experimental workflow of the STOP! trial.
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Logical Relationship of Study Findings
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Caption: Efficacy comparison of methoxyflurane and placebo.

Safety and Tolerability
Methoxyflurane was generally well-tolerated in the clinical trials.[1][2] The majority of adverse

reactions reported were mild, transient, and consistent with the known pharmacological effects

of the drug, such as dizziness and headache.[1][11] There were no clinically significant effects

on cardiovascular or respiratory parameters observed.[11]

In conclusion, the existing body of evidence from well-designed, placebo-controlled clinical

trials strongly supports the analgesic efficacy of methoxyflurane for the treatment of acute

pain. Its rapid onset of action and favorable safety profile make it a valuable option in the

clinical management of acute pain, particularly in emergency and pre-hospital settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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